2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide

• IUPAC Name: 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide
• InChI: InChI=1S/C8H12N6O2S/c1-11-7(16)14-6(15)3-17-8-12-4(9)2-5(10)13-8/h2H,3H2,1H3,(H4,9,10,12,13)(H2,11,14,15,16)
• InChI Key: MIXMTIVBOPMUDA-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)NC(=O)CSC1=NC(=CC(=N1)N)N
• Molecular Formula: C8H12N6O2S
• Molecular Weight: 256.29 g/mol

Description

2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide, also known as DAPA or MK-0431, is a small molecule inhibitor of dipeptidyl peptidase-4 (DPP-4). DPP-4 is an enzyme that degrades incretin hormones, which play a crucial role in glucose homeostasis. DAPA has been extensively studied for its potential therapeutic use in the treatment of type 2 diabetes mellitus.

Mechanism of Action

2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide works by inhibiting DPP-4, an enzyme that degrades incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). By inhibiting DPP-4, this compound prolongs the action of incretin hormones, which leads to increased insulin secretion, decreased glucagon secretion, and improved glucose uptake in peripheral tissues.
Biochemical and Physiological Effects
This compound has been shown to improve glycemic control, reduce fasting plasma glucose levels, and promote weight loss in patients with type 2 diabetes mellitus. This compound also has beneficial effects on blood pressure, lipid profiles, and markers of inflammation.

Advantages and Limitations for Lab Experiments

2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide has several advantages for use in laboratory experiments. It is a small molecule inhibitor that is easy to synthesize and has a high degree of specificity for DPP-4. However, this compound has limitations in terms of its stability and solubility, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide. One area of interest is the potential use of this compound in combination with other antidiabetic agents to improve glycemic control and reduce the risk of cardiovascular events. Another area of interest is the investigation of this compound's effects on beta-cell function and insulin resistance. Additionally, there is a need for further research on the safety and long-term efficacy of this compound in the treatment of type 2 diabetes mellitus.

Synthesis Methods

The synthesis of 2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide involves a multi-step process starting from commercially available starting materials. The first step involves the protection of the amino group on the pyrimidine ring using a protecting group such as tert-butyloxycarbonyl (BOC). The protected pyrimidine is then reacted with thioacetic acid to form the thioester intermediate. The thioester is then reacted with N-methylcarbamoyl chloride to form the final product, this compound.

Scientific Research Applications

2-(4,6-diaminopyrimidin-2-yl)sulfanyl-N-(methylcarbamoyl)acetamide has been extensively studied for its therapeutic potential in the treatment of type 2 diabetes mellitus. Several clinical trials have demonstrated its efficacy in reducing HbA1c levels, improving beta-cell function, and promoting weight loss. This compound has also been shown to have a low risk of hypoglycemia and cardiovascular events.